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Compound of Interest

Compound Name: 4-Aminothiophenol

Cat. No.: B129426 Get Quote

4-Aminothiophenol: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the chemical structure,

properties, and applications of 4-Aminothiophenol (4-ATP). It is designed to be a valuable

resource for researchers, scientists, and professionals involved in drug development and other

advanced scientific fields.

Chemical Structure and Identifiers
4-Aminothiophenol is an organic compound featuring both an amino group (-NH2) and a thiol

group (-SH) attached to a benzene ring at the para position.[1] This bifunctional nature is key to

its diverse applications.[2][3]

Caption: Chemical structure of 4-Aminothiophenol.

Table 1: Chemical Identifiers of 4-Aminothiophenol
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Identifier Value

IUPAC Name 4-aminobenzenethiol[4]

CAS Number 1193-02-8[4]

Molecular Formula C₆H₇NS[5]

Molecular Weight 125.19 g/mol [5]

Synonyms
p-Aminothiophenol, 4-Mercaptoaniline, p-

Mercaptobenzenamine[1]

InChI Key WCDSVWRUXWCYFN-UHFFFAOYSA-N[1]

SMILES NC1=CC=C(S)C=C1[1]

Physical and Chemical Properties
4-Aminothiophenol is typically a yellow crystalline solid with a low melting point.[6] It is air-

sensitive and has a characteristic sulfurous odor.[7]

Table 2: Physical Properties of 4-Aminothiophenol

Property Value

Appearance Yellow crystalline solid[7]

Melting Point 37-42 °C[8]

Boiling Point 140-145 °C at 16 mmHg[8]

Solubility in Water Immiscible[9]

Solubility in Organic Solvents
Soluble in ethanol, methanol, and

dichloromethane[10]

Density 1.2 g/cm³[11]

Flash Point >110 °C (230 °F)[9]

pKa 8.74 (predicted)[5]
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The chemical reactivity of 4-ATP is dominated by its two functional groups. The thiol group

exhibits a strong affinity for noble metal surfaces, such as gold and silver, leading to the

formation of self-assembled monolayers (SAMs).[2] The amino group provides a site for

various chemical modifications, including amidation and alkylation, making it a versatile building

block in organic synthesis.[2]

Spectroscopic Data
The following table summarizes the key spectroscopic features of 4-Aminothiophenol.

Table 3: Spectroscopic Data for 4-Aminothiophenol

Spectroscopy Key Peaks and Assignments

¹H NMR Spectral data available.[12]

¹³C NMR Spectral data available.[9]

IR Spectroscopy
Characteristic peaks for N-H, C-N, C-S, and

aromatic C-H vibrations.[10]

Raman Spectroscopy

Prominent bands around 1080 cm⁻¹ and 1590

cm⁻¹ corresponding to C-S stretching and C-C

stretching of the benzene ring, respectively.[2]

[11]

Experimental Protocols
Synthesis of 4-Aminothiophenol
A common method for the synthesis of 4-Aminothiophenol involves the reduction of p-

chloronitrobenzene with sodium sulfide.[6][8]

Methodology:

A mixture of p-chloronitrobenzene and a solution of sodium sulfide nonahydrate in water is

heated to reflux for 8 hours.[6][8]

The cooled mixture is extracted with ether to remove any oily impurities.[6][8]
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The aqueous solution is then saturated with sodium chloride, and glacial acetic acid is added

to precipitate the product.[6][8]

The precipitated oil is extracted with ether.[6][8]

The ethereal solution is dried over sodium sulfate and distilled to yield 4-Aminothiophenol.
[6][8]

Synthesis of 4-Aminothiophenol

p-Chloronitrobenzene +
Sodium Sulfide Solution Reflux for 8 hours Ether Extraction

(remove oil)
Saturate with NaCl,

add Acetic Acid
Ether Extraction
(collect product) Dry and Distill 4-Aminothiophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Aminothiophenol.

Formation of a Self-Assembled Monolayer (SAM) on a
Gold Surface
The formation of a 4-ATP SAM on a gold surface is a widely used technique in nanotechnology

and surface science.[13][14]

Methodology:

Substrate Preparation: A clean gold substrate is essential for the formation of a high-quality

SAM. The substrate is typically cleaned using a piranha solution (a mixture of sulfuric acid

and hydrogen peroxide) followed by rinsing with deionized water and ethanol, and then dried

under a stream of nitrogen.[13]

Thiol Solution Preparation: A dilute solution of 4-Aminothiophenol (typically 1-10 mM) is

prepared in a high-purity solvent such as 200-proof ethanol.[13]

Self-Assembly: The cleaned gold substrate is immersed in the thiol solution and incubated

for 24-48 hours to allow for the formation of a well-ordered monolayer.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3289884.htm
https://prepchem.com/synthesis-of-4-aminothiophenol/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3289884.htm
https://prepchem.com/synthesis-of-4-aminothiophenol/
https://www.benchchem.com/product/b129426?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3289884.htm
https://prepchem.com/synthesis-of-4-aminothiophenol/
https://www.benchchem.com/product/b129426?utm_src=pdf-body-img
https://www.benchchem.com/product/b129426?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.researchgate.net/profile/Victor-Fornasiero-De-Paiva/post/What-to-use-as-solvent-to-prepare-an-amine-terminated-SAM-self-assembled-monolayer/attachment/59d626af6cda7b8083a237a7/AS%3A507775170351104%401498074442352/download/al-266.pdf
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.benchchem.com/product/b129426?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/technical-documents/protocol/materials-science-and-engineering/organic-electronics/preparing-self-assembled
https://www.researchgate.net/profile/Victor-Fornasiero-De-Paiva/post/What-to-use-as-solvent-to-prepare-an-amine-terminated-SAM-self-assembled-monolayer/attachment/59d626af6cda7b8083a237a7/AS%3A507775170351104%401498074442352/download/al-266.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Assembly Rinsing: After incubation, the substrate is removed from the solution and

thoroughly rinsed with ethanol to remove any non-covalently bound molecules. The substrate

is then dried under a stream of nitrogen.[14]
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Caption: Experimental workflow for SAM formation.

Surface-Enhanced Raman Spectroscopy (SERS)
Analysis
SERS is a powerful technique for studying molecules adsorbed on nanostructured metal

surfaces. 4-ATP is a common probe molecule for SERS studies.[15][16]

Methodology:

SERS Substrate Preparation: SERS-active substrates, typically consisting of gold or silver

nanoparticles, are prepared.[15]

Sample Preparation: A solution of 4-Aminothiophenol is applied to the SERS substrate.

SERS Measurement: The substrate is placed in a Raman spectrometer and irradiated with a

laser of a specific wavelength (e.g., 532, 633, or 785 nm).[16] The scattered light is collected
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to obtain the SERS spectrum.

Data Analysis: The resulting spectrum is processed (e.g., baseline correction) and the

characteristic Raman peaks of 4-ATP are identified and analyzed.

SERS Substrate & Sample Prep

SERS Measurement Data Analysis

SERS Substrate
(e.g., Ag/Au Nanoparticles) Apply Analyte to Substrate

4-Aminothiophenol Solution

Laser Excitation
(e.g., 532, 633, 785 nm) Raman Spectrometer Collect SERS Spectrum Raw SERS Spectrum Process Spectrum

(Baseline correction, etc.) Identify Characteristic Peaks Interpret Spectrum

Click to download full resolution via product page

Caption: Workflow for SERS analysis.

Applications in Research and Drug Development
The unique properties of 4-Aminothiophenol make it a valuable tool in various research and

development areas.

Molecular Linker: Its bifunctional nature allows it to act as a molecular linker, connecting

metal nanoparticles or surfaces to other molecules, such as proteins, DNA, or drug

molecules.[9][12] This is crucial for the development of biosensors, drug delivery systems,

and functional nanomaterials.[9][12]
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4-Aminothiophenol as a Bifunctional Linker
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Caption: 4-Aminothiophenol as a molecular linker.

Drug Synthesis: 4-ATP serves as an important intermediate in the synthesis of various

pharmaceutical compounds.[3] Its structure is incorporated into molecules designed for

various therapeutic targets.[3] For instance, derivatives of 4-aminophenol have been

synthesized and evaluated for their antimicrobial and antidiabetic activities.[17][18]

Biosensing: The ability of 4-ATP to form SAMs on gold and silver surfaces is utilized in the

development of highly sensitive biosensors.[12] These sensors can be used for the detection

of various biomolecules, including proteins and DNA.[9]

Safety and Handling
4-Aminothiophenol is a hazardous substance and should be handled with appropriate safety

precautions.
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Table 4: Hazard Information for 4-Aminothiophenol

Hazard Description

GHS Pictograms Corrosion, Acute Toxicity (oral)[12]

Signal Word Danger[12]

Hazard Statements
Harmful if swallowed. Causes severe skin burns

and eye damage.[5]

Precautionary Statements

Wear protective gloves, protective clothing, eye

protection, and face protection. Wash skin

thoroughly after handling. Do not eat, drink or

smoke when using this product.[1]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[4]

Avoid contact with skin, eyes, and clothing.[1]

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[9]

Keep container tightly closed.[4]

This technical guide provides a solid foundation for understanding the chemistry and

applications of 4-Aminothiophenol. For more detailed information, please refer to the cited

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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